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Compound of Interest

Compound Name: Didesmethyl Sibutramine-d6

Cat. No.: B13444933 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Didesmethyl Sibutramine-d6 is the deuterated analog of didesmethyl sibutramine, the

primary active metabolite of the anorectic drug sibutramine. As a stable isotope-labeled internal

standard, it plays a critical role in the quantitative analysis of its non-deuterated counterpart in

complex biological matrices. This technical guide provides a comprehensive overview of the

chemical properties of Didesmethyl Sibutramine-d6, including its physicochemical

characteristics, synthesis, and analytical methodologies. Furthermore, it delves into the

metabolic pathway of its parent compound and the pharmacological mechanism of action of the

non-deuterated active metabolite.

Chemical and Physical Properties
Didesmethyl Sibutramine-d6, with the IUPAC name 1-[1-(4-chlorophenyl)-2,2,3,3,4,4-

hexadeuteriocyclobutyl]-3-methylbutan-1-amine, is a stable isotope-labeled compound

essential for bioanalytical studies.[1] Its fundamental properties are summarized in the tables

below.

Table 1: General Chemical Properties
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Property Value Source(s)

Chemical Formula C₁₅H₁₆D₆ClN [2][3][4]

Molecular Weight 257.83 g/mol [1][4]

CAS Number 1189727-93-2 [4]

Appearance Yellow to Orange Oil [4]

Solubility
Soluble in Chloroform,

Dichloromethane
[2][3]

Storage Conditions

Long-term storage at -20°C is

recommended. May be stored

at room temperature for short

periods.[2][3]

Table 2: Computed Physicochemical Properties
Property Value Source(s)

Exact Mass 257.1817379 Da [1]

XLogP3 4.5 [1]

Boiling Point (non-deuterated) 337.90 °C [5]

Density (non-deuterated) 1.072 g/cm³ [5]

Synthesis and Isotopic Labeling
The synthesis of Didesmethyl Sibutramine-d6 involves a multi-step process that incorporates

deuterium atoms into the cyclobutane ring of the sibutramine backbone, followed by

demethylation. While a specific, detailed protocol for the deuterated analog is not publicly

available, a general synthetic strategy can be inferred from the synthesis of sibutramine and its

metabolites, combined with standard deuteration techniques.

Conceptual Synthesis Workflow
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Standard Synthesis of Didesmethyl Sibutramine

Deuteration Strategy

1-(4-chlorophenyl)cyclobutanecarbonitrile

Grignard Reaction with Isobutylmagnesium Bromide

1-[1-(4-chlorophenyl)cyclobutyl]-3-methylbutan-1-one

Reductive Amination Deuterium Exchange on Cyclobutanone Precursor

N,N-Didesmethyl Sibutramine Didesmethyl Sibutramine-d6 Deuterated 1-[1-(4-chlorophenyl)cyclobutyl]-3-methylbutan-1-one

Sibutramine Monodesmethyl Sibutramine (M1)
CYP3A4

Didesmethyl Sibutramine (M2)
CYP3A4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13444933#what-are-the-chemical-properties-of-
didesmethyl-sibutramine-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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